Cas no 59372-70-2 (Phosphonic acid, (nonylphenyl)-)
59372-70-2 structure
Product Name:Phosphonic acid, (nonylphenyl)-
CAS No:59372-70-2
MF:C15H25O3P
MW:284.33096575737
CID:338879
PubChem ID:14475123
Update Time:2025-04-19
Phosphonic acid, (nonylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (nonylphenyl)-
- (2-nonylphenyl)phosphonic acid
- DTXSID00560755
- 59372-70-2
- SCHEMBL1099141
-
- Inchi: 1S/C15H25O3P/c1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)19(16,17)18/h9-10,12-13H,2-8,11H2,1H3,(H2,16,17,18)
- InChI Key: FDSSGEWOXHRFKF-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1CCCCCCCCC)(=O)(O)O
Computed Properties
- Exact Mass: 284.15425
- Monoisotopic Mass: 284.15413165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
- LogP: 3.78270
Phosphonic acid, (nonylphenyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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